Cas no 1335054-04-0 (ethyl 6-broMo-4-chloronicotinate)

• Product Name: ethyl 6-broMo-4-chloronicotinate
• CAS No: 1335054-04-0
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 2854958
• Update Time: 2025-05-20

ethyl 6-broMo-4-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-4-chloropyridine-3-carboxylate
• ethyl 6-broMo-4-chloronicotinate
• 3-Pyridinecarboxylic acid, 6-bromo-4-chloro-, ethyl ester

• Inchi： 1S/C8H7BrClNO2/c1-2-13-8(12)5-4-11-7(9)3-6(5)10/h3-4H,2H2,1H3
• InChI Key： DWZOFZXVHPZUIX-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC(Cl)=C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 6-broMo-4-chloronicotinate

Ethyl 6-Bromo-4-Chloronicotinate (CAS No. 1335054-04-0): A Comprehensive Overview

Ethyl 6-bromo-4-chloronicotinate (CAS No. 1335054-04-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and chlorine substituents, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The molecular structure of ethyl 6-bromo-4-chloronicotinate consists of a nicotinic acid ester backbone with bromine and chlorine atoms attached at specific positions. The bromine atom at the 6-position and the chlorine atom at the 4-position confer distinct chemical properties to the molecule, making it a valuable starting material for a wide range of synthetic transformations.

Recent studies have highlighted the importance of ethyl 6-bromo-4-chloronicotinate in the synthesis of compounds with potential medicinal properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant anti-inflammatory and anti-cancer activities. The bromine and chlorine substituents play a crucial role in modulating the biological activity of these derivatives, making them promising candidates for further drug development.

In addition to its potential therapeutic applications, ethyl 6-bromo-4-chloronicotinate is also used as an intermediate in the synthesis of agrochemicals and other industrial chemicals. Its reactivity and stability make it an attractive choice for chemists working on complex synthetic pathways. The compound can undergo various reactions, including nucleophilic substitution, elimination, and cross-coupling reactions, which are essential steps in the synthesis of more complex molecules.

The synthesis of ethyl 6-bromo-4-chloronicotinate typically involves the bromination and chlorination of nicotinic acid followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of ethyl 6-bromo-4-chloronicotinate, such as its melting point, boiling point, and solubility, are well-documented in scientific literature. These properties are crucial for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis, while its thermal stability allows it to withstand high temperatures during processing.

In terms of safety and handling, ethyl 6-bromo-4-chloronicotinate should be stored under appropriate conditions to prevent degradation or contamination. It is important to follow standard laboratory safety protocols when working with this compound to ensure the well-being of researchers and maintain the integrity of experimental results.

The future prospects for ethyl 6-bromo-4-chloronicotinate are promising. Ongoing research is focused on exploring new synthetic routes to improve yield and purity, as well as developing novel derivatives with enhanced biological activity. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of new compounds with potential therapeutic applications.

In conclusion, ethyl 6-bromo-4-chloronicotinate (CAS No. 1335054-04-0) is a multifaceted compound with significant potential in both research and industrial settings. Its unique chemical structure and reactivity make it a valuable tool for chemists working on a wide range of projects. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field of medicinal chemistry.